N-(1,8-dioxo-1,3,4,8,9,9a-hexahydro-2H-pyrazino[1,2-c]pyrimidin-6-yl)benzamide

• IUPAC Name: N-(1,8-dioxo-3,4,9,9a-tetrahydro-2H-pyrazino[1,2-c]pyrimidin-6-ylidene)benzamide
• InChI: InChI=1S/C14H14N4O3/c19-11-8-10-13(21)15-6-7-18(10)14(16-11)17-12(20)9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,15,21)(H,16,17,19,20)
• InChI Key: XQICMNYUIMLPHZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(CC(=O)NC2=NC(=O)C3=CC=CC=C3)C(=O)N1
• Molecular Formula: C14H14N4O3
• DSSTOX Substance ID: DTXSID201328318
• Molecular Weight: 286.29 g/mol
• Solubility: 41.2 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 1042692-92-1

Description

N-(1,8-dioxo-1,3,4,8,9,9a-hexahydro-2H-pyrazino[1,2-c]pyrimidin-6-yl)benzamide is a compound that has been synthesized and studied for its potential applications in scientific research. This compound is of interest due to its unique structure and potential for use in various biochemical and physiological studies. In

Mechanism of Action

The mechanism of action for N-(1,8-dioxo-1,3,4,8,9,9a-hexahydro-2H-pyrazino[1,2-c]pyrimidin-6-yl)benzamide is not fully understood. However, it is believed that this compound acts as a competitive inhibitor of certain enzymes and proteins. By binding to these targets, N-(1,8-dioxo-1,3,4,8,9,9a-hexahydro-2H-pyrazino[1,2-c]pyrimidin-6-yl)benzamide can prevent their normal function and provide insights into their biological roles.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(1,8-dioxo-1,3,4,8,9,9a-hexahydro-2H-pyrazino[1,2-c]pyrimidin-6-yl)benzamide are dependent on the specific targets it binds to. However, it has been shown to have potential applications in the study of cancer, inflammation, and infectious diseases. Additionally, N-(1,8-dioxo-1,3,4,8,9,9a-hexahydro-2H-pyrazino[1,2-c]pyrimidin-6-yl)benzamide has been shown to have anti-inflammatory effects in certain animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1,8-dioxo-1,3,4,8,9,9a-hexahydro-2H-pyrazino[1,2-c]pyrimidin-6-yl)benzamide in lab experiments is its potential for use in the study of a wide range of targets. Additionally, this compound has a unique structure that may provide insights into the binding mechanisms of certain proteins and enzymes. However, a limitation of using N-(1,8-dioxo-1,3,4,8,9,9a-hexahydro-2H-pyrazino[1,2-c]pyrimidin-6-yl)benzamide is its relatively low solubility in aqueous solutions. This can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of N-(1,8-dioxo-1,3,4,8,9,9a-hexahydro-2H-pyrazino[1,2-c]pyrimidin-6-yl)benzamide. One area of interest is in the development of more potent and selective inhibitors. Additionally, this compound can be used in the study of various disease states, including cancer and inflammation. Further research is needed to fully understand the mechanism of action and potential applications of N-(1,8-dioxo-1,3,4,8,9,9a-hexahydro-2H-pyrazino[1,2-c]pyrimidin-6-yl)benzamide.

Synthesis Methods

The synthesis method for N-(1,8-dioxo-1,3,4,8,9,9a-hexahydro-2H-pyrazino[1,2-c]pyrimidin-6-yl)benzamide involves a multi-step process. The first step involves the reaction of 2-aminopyrimidine with ethyl acetoacetate to form a pyrimidine intermediate. This intermediate is then reacted with 1,3-dibromo-5,5-dimethylhydantoin to form a bromo intermediate. The final step involves the reaction of the bromo intermediate with 4-aminobenzamide to form N-(1,8-dioxo-1,3,4,8,9,9a-hexahydro-2H-pyrazino[1,2-c]pyrimidin-6-yl)benzamide.

Scientific Research Applications

N-(1,8-dioxo-1,3,4,8,9,9a-hexahydro-2H-pyrazino[1,2-c]pyrimidin-6-yl)benzamide has potential applications in various scientific research fields. One area of interest is in the study of protein-protein interactions. This compound can be used to study the binding affinity and specificity of proteins, which can provide insights into various biological processes. Additionally, N-(1,8-dioxo-1,3,4,8,9,9a-hexahydro-2H-pyrazino[1,2-c]pyrimidin-6-yl)benzamide can be used in the study of enzyme kinetics and inhibition.